Cas no 27220-59-3 (Antimycin A4 (7CI,9CI))

• Product Name: Antimycin A4 (7CI,9CI)
• CAS No: 27220-59-3
• MF: C₂₅H₃₄N₂O₉
• MW: 506.545467853546
• CID: 257746
• PubChem ID: 3084472
• Update Time: 2025-10-18

Antimycin A4 (7CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Antimycin A4 (7CI,9CI)
• [8-butyl-3-[(3-formamido-2-hydroxybenzoyl)amino]-2,6-dimethyl-4,9-dioxo-1,5-dioxonan-7-yl] butanoate
• ANTIMYCIN A4
• 8-butyl-3-({[3-(formylamino)-2-hydroxyphenyl]carbonyl}amino)-2,6-dimethyl-4,9-dioxo-1,5-dioxonan-7-yl butanoate (non-preferred name)
• 8-Butyl-3-(3-formamido-2-hydroxybenzamido)-2,6-dimethyl-4,9-dioxo-1,5-dioxonan-7-yl butyrate
• Butyric acid, N-ester with N-(7-butyl-8-hydroxy-4,9-dimethyl-2,6-dioxo-1,6-dioxonan-3-yl)-3-formamidosalicylamide
• 8X60D5011V
• EINECS 248-343-7
• 27220-59-3
• UNII-8X60D5011V
• J-016700
• NS00049125
• SCHEMBL24914319
• GYANSQKXOLFAFP-UHFFFAOYSA-N

• Inchi： 1S/C25H34N2O9/c1-5-7-10-17-22(36-19(29)9-6-2)15(4)35-25(33)20(14(3)34-24(17)32)27-23(31)16-11-8-12-18(21(16)30)26-13-28/h8,11-15,17,20,22,30H,5-7,9-10H2,1-4H3,(H,26,28)(H,27,31)
• InChI Key： GYANSQKXOLFAFP-UHFFFAOYSA-N
• SMILES： O(C(CCC)=O)C1C(C)OC(C(C(C)OC(C1CCCC)=O)NC(C1C=CC=C(C=1O)NC=O)=O)=O

Computed Properties

• Exact Mass: 506.226431
• Monoisotopic Mass: 506.226431
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 10
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 157
• XLogP3: 3.8

Experimental Properties

• Density: 1.3028 (rough estimate)
• Boiling Point: 595.17°C (rough estimate)
• Flash Point: 404.3°C
• Refractive Index: 1.5500 (estimate)

Antimycin A4 (7CI,9CI) Security Information

• Hazardous Material transportation number：3172
• Hazard Category Code： 23/24/25
• Safety Instruction： 36/37/39-45
• Hazardous Material Identification：
• Storage Condition：-20°C
• HazardClass：6.1(a)
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on Antimycin A4 (7CI,9CI)

Antimycin A4 (7CI,9CI): A Comprehensive Overview

Antimycin A4 (7CI,9CI) is a naturally occurring compound with the CAS number 27220-59-3. It belongs to a class of compounds known as antimycins, which are secondary metabolites produced by various species of Streptomyces. These compounds have garnered significant attention in the fields of biochemistry, pharmacology, and medicinal chemistry due to their unique properties and potential applications.

The structure of Antimycin A4 (7CI,9CI) is characterized by a complex polyketide backbone with multiple functional groups, including hydroxyl and carbonyl groups. This intricate structure contributes to its diverse biological activities, making it a valuable tool in both academic research and drug development.

Antimycin A4 (7CI,9CI) is primarily known for its potent inhibitory effects on the electron transport chain in mitochondria. Specifically, it acts as a selective inhibitor of complex III (cytochrome bc1 complex), which plays a crucial role in the production of ATP through oxidative phosphorylation. This mechanism has led to its use in various experimental models to study mitochondrial function and dysfunction.

In recent years, the therapeutic potential of Antimycin A4 (7CI,9CI) has been explored in several areas. One notable application is in cancer research. Studies have shown that the compound can induce apoptosis in cancer cells by disrupting mitochondrial function and increasing reactive oxygen species (ROS) levels. This property makes it a promising candidate for developing new anticancer agents.

Beyond cancer research, Antimycin A4 (7CI,9CI) has also been investigated for its potential in neurodegenerative diseases. Mitochondrial dysfunction is a common feature in conditions such as Alzheimer's and Parkinson's disease. By targeting this dysfunction, Antimycin A4 (7CI,9CI) may offer new avenues for therapeutic intervention. However, further research is needed to fully understand its mechanisms and potential side effects.

The pharmacokinetic properties of Antimycin A4 (7CI,9CI) have also been studied to optimize its use in therapeutic settings. Research has shown that the compound has moderate bioavailability and can be effectively delivered to target tissues. However, its stability and metabolism need to be carefully considered to ensure optimal efficacy and safety.

In addition to its therapeutic applications, Antimycin A4 (7CI,9CI) has been used as a tool in basic research to investigate mitochondrial function and cellular metabolism. Its ability to selectively inhibit complex III makes it an invaluable reagent for studying the role of mitochondria in various biological processes.

The synthesis of Antimycin A4 (7CI,9CI) has been a topic of interest for chemists due to its complex structure. Recent advances in synthetic chemistry have led to the development of more efficient and scalable methods for producing this compound. These advancements are crucial for ensuring a consistent supply for both research and potential clinical applications.

Safety considerations are an important aspect of working with Antimycin A4 (7CI,9CI). While it is not classified as a hazardous material or controlled substance, proper handling and storage protocols should be followed to ensure the safety of researchers and laboratory personnel. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety guidelines.

In conclusion, Antimycin A4 (7CI,9CI), with its CAS number 27220-59-3, is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique properties make it an important tool for studying mitochondrial function and developing new treatments for various diseases. As research continues to advance, the full scope of its applications is likely to expand further.